![molecular formula C18H28N2O2 B4446742 2-(3,4-dimethylphenoxy)-N-[3-(1-piperidinyl)propyl]acetamide](/img/structure/B4446742.png)
2-(3,4-dimethylphenoxy)-N-[3-(1-piperidinyl)propyl]acetamide
Overview
Description
2-(3,4-dimethylphenoxy)-N-[3-(1-piperidinyl)propyl]acetamide, commonly known as DPA, is a chemical compound that has been extensively used in scientific research for its various biochemical and physiological effects. DPA is a selective antagonist of the sigma-1 receptor, which is a protein that regulates various cellular processes, including calcium signaling, ion channel function, and protein folding.
Scientific Research Applications
DPA has been extensively used in scientific research for its various biochemical and physiological effects. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. DPA has also been shown to have anti-inflammatory effects and can reduce the severity of inflammatory bowel disease in animal models. In addition, DPA has been used to study the role of the sigma-1 receptor in various cellular processes, including calcium signaling and protein folding.
Mechanism of Action
DPA is a selective antagonist of the sigma-1 receptor, which is a protein that regulates various cellular processes, including calcium signaling, ion channel function, and protein folding. By binding to the sigma-1 receptor, DPA can modulate these cellular processes and produce its various biochemical and physiological effects.
Biochemical and Physiological Effects:
DPA has been shown to have various biochemical and physiological effects, including neuroprotective effects, anti-inflammatory effects, and effects on calcium signaling and protein folding. DPA has also been shown to modulate the activity of various ion channels, including voltage-gated calcium channels and nicotinic acetylcholine receptors.
Advantages and Limitations for Lab Experiments
DPA has several advantages for lab experiments, including its high potency and selectivity for the sigma-1 receptor, which allows for precise modulation of cellular processes. However, DPA also has some limitations for lab experiments, including its relatively low solubility in aqueous solutions and its potential for off-target effects at high concentrations.
Future Directions
There are several future directions for research on DPA, including its potential as a therapeutic agent for neurodegenerative diseases, its role in calcium signaling and protein folding, and its potential for modulating ion channel function. Additionally, further studies are needed to better understand the pharmacokinetics and pharmacodynamics of DPA and to optimize its chemical properties for use in therapeutic applications.
Properties
IUPAC Name |
2-(3,4-dimethylphenoxy)-N-(3-piperidin-1-ylpropyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O2/c1-15-7-8-17(13-16(15)2)22-14-18(21)19-9-6-12-20-10-4-3-5-11-20/h7-8,13H,3-6,9-12,14H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTTCHRNQJSVZJV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC(=O)NCCCN2CCCCC2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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